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del Desarrollo de Fármacos

Resumen
Este documento proporciona un protocolo detallado para la cuantificación de la actividad de la

estreptoquinasa (SK) mediante un ensayo cromogénico. La estreptoquinasa, un agente

trombolítico de gran importancia clínica, activa indirectamente el plasminógeno para convertirlo

en plasmina, la cual a su vez degrada la fibrina en los coágulos sanguíneos. El método

descrito aquí se basa en la hidrólisis de un sustrato cromogénico específico por la plasmina

generada, liberando una molécula coloreada (p-nitroanilina) que puede ser cuantificada

espectrofotométricamente. Este ensayo es una herramienta robusta, sensible y reproducible

para la evaluación de la potencia de formulaciones farmacéuticas de estreptoquinasa y para

la investigación de sus propiedades cinéticas.

Principio del Ensayo
La estreptoquinasa es una proteína que no posee actividad enzimática intrínseca.[1] Su

función se basa en la formación de un complejo estequiométrico 1:1 con el plasminógeno.[1]

Este complejo sufre un cambio conformacional que expone el sitio activo del plasminógeno,

convirtiéndolo en un potente activador que puede catalizar la conversión de otras moléculas de

plasminógeno en plasmina. La plasmina generada es una serina proteasa que hidroliza el

sustrato cromogénico sintético, como el S-2251 (H-D-Valil-Leucil-Lisina-p-Nitroanilina),

liberando p-nitroanilina (pNA). La cantidad de pNA liberada, que presenta un color amarillo, es
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directamente proporcional a la actividad de la plasmina y, por ende, a la concentración de

estreptoquinasa activa en la muestra. La absorbancia de la pNA se mide a 405 nm.

A continuación, se presenta un diagrama que ilustra la cascada de señalización del ensayo:

Estreptoquinasa (SK) Complejo SK·Plg*

Formación de
complejo 1:1

Plasminógeno (Plg)

Plasmina (Pm)

Activación

Plasminógeno Libre

p-Nitroanilina (pNA)
(Color Amarillo)

Hidrólisis PéptidoSustrato Cromogénico
(S-2251)

Click to download full resolution via product page

Cascada de activación del ensayo cromogénico de estreptoquinasa.

Materiales y Reactivos
Estreptoquinasa (Estándar de referencia, ej. Estándar Internacional de la OMS, y muestras

a analizar)

Plasminógeno humano

Sustrato cromogénico S-2251 (H-D-Val-Leu-Lys-pNA·2HCl)
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Tampón Tris-HCl (ej. 50 mM, pH 7.4)

Albúmina de suero bovino (BSA)

Ácido acético (ej. 50% v/v) para detener la reacción

Microplacas de 96 pocillos de fondo plano

Lector de microplacas con filtro de 405 nm

Pipetas de precisión y puntas

Agua destilada o deionizada

Protocolo Experimental
Este protocolo está optimizado para su realización en un formato de microplaca de 96 pocillos.

Preparación de Reactivos
Tampón de Ensayo: Tampón Tris-HCl 50 mM, pH 7.4. Se puede suplementar con 0.1 M

NaCl y 1 mg/mL de BSA para mejorar la estabilidad de las proteínas.[2]

Solución de Estreptoquinasa Estándar: Reconstituir el estándar de referencia de

estreptoquinasa en el tampón de ensayo para obtener una solución madre de

concentración conocida (ej. 1000 UI/mL). A partir de esta, preparar diluciones seriadas para

la curva de calibración en un rango de 0 a 40 UI/mL.[3][4]

Preparación de las Muestras: Diluir las muestras de estreptoquinasa de concentración

desconocida en el tampón de ensayo para que su actividad se encuentre dentro del rango

de la curva de calibración.

Solución de Plasminógeno: Preparar una solución de plasminógeno a una concentración de

1 mg/mL en el tampón de ensayo.[2]

Solución de Sustrato Cromogénico (S-2251): Preparar una solución de S-2251 a una

concentración de 3 mM en agua destilada.[2]
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Reactivo de Trabajo: Inmediatamente antes de su uso, preparar un reactivo de trabajo

mezclando la solución de plasminógeno y la solución de S-2251. Por ejemplo, mezclar

volúmenes iguales de ambas soluciones.[4]

Solución de Parada: Ácido acético al 50% (v/v) en agua destilada.

Procedimiento del Ensayo
El siguiente diagrama de flujo describe el protocolo experimental:
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Inicio

1. Preparar Reactivos
(Estándares, Muestras, Plg, S-2251)

2. Añadir 60 µL de Estándar/Muestra
a los pocillos de la microplaca

3. Añadir 40 µL de Reactivo de Trabajo
(Plasminógeno + S-2251)

4. Incubar a 37°C
durante 20 minutos

5. Añadir 50 µL de Solución de Parada
(Ácido Acético 50%)

6. Medir la Absorbancia a 405 nm

7. Analizar Datos
(Curva de calibración y cálculo de actividad)

Fin

Click to download full resolution via product page

Flujo de trabajo del ensayo cromogénico para estreptoquinasa.
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Dispensación de Estándares y Muestras: Añadir 60 µL de cada dilución del estándar de

estreptoquinasa y de las muestras diluidas a los pocillos correspondientes de la microplaca

de 96 pocillos. Se recomienda realizar todas las mediciones por triplicado.

Inicio de la Reacción: Añadir 40 µL del reactivo de trabajo (mezcla de plasminógeno y S-

2251) a cada pocillo para iniciar la reacción.[2]

Incubación: Incubar la placa a 37°C durante un tiempo predeterminado, por ejemplo, 20

minutos.[2] El tiempo de incubación puede optimizarse para asegurar que la reacción se

encuentre en la fase lineal.

Detención de la Reacción: Detener la reacción añadiendo 50 µL de la solución de parada

(ácido acético al 50%) a cada pocillo.[2]

Medición: Medir la absorbancia de cada pocillo a 405 nm utilizando un lector de

microplacas.

Presentación de Datos y Cálculos
Curva de Calibración
Construir una curva de calibración representando la absorbancia a 405 nm (eje Y) frente a la

concentración de estreptoquinasa (UI/mL) de los estándares (eje X). La relación debería ser

lineal dentro del rango de concentración seleccionado. Realizar una regresión lineal para

obtener la ecuación de la recta (y = mx + c) y el coeficiente de correlación (r²), que debería ser

≥ 0.99.

Cálculo de la Actividad de la Estreptoquinasa
Utilizando la ecuación de la recta obtenida de la curva de calibración, calcular la concentración

de estreptoquinasa en las muestras desconocidas. No olvidar tener en cuenta el factor de

dilución aplicado a las muestras.

Actividad (UI/mL) = (Absorbancia de la muestra - Intercepto) / Pendiente x Factor de Dilución

Tablas de Datos Cuantitativos
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A continuación, se presentan tablas con datos representativos y rangos recomendados para la

ejecución del ensayo.

Tabla 1: Concentraciones de Reactivos Recomendadas

Reactivo
Concentración Final en la
Mezcla de Reacción

Rango Típico

Estreptoquinasa 0 - 40 UI/mL 2.5 - 40 UI/mL[3]

Plasminógeno ~0.4 mg/mL 0.1 - 1 mg/mL[2][5]

S-2251 ~1.2 mM 0.6 - 3 mM[2][5]

Tampón Tris-HCl 50 mM, pH 7.4 pH 7.4 - 8.0[3]

Tabla 2: Parámetros del Ensayo y Resultados Esperados

Parámetro Valor Típico Notas

Longitud de Onda 405 nm
Máximo de absorbancia de la

p-nitroanilina.

Temperatura de Incubación 37 °C
Temperatura óptima para la

actividad enzimática.[3]

Tiempo de Incubación 20 minutos
Puede requerir optimización

(15-30 min).[2]

Límite de Detección (LOD) ~1.10 UI/mL[3]
La menor concentración

detectable con fiabilidad.

Límite de Cuantificación (LOQ) ~2.50 UI/mL[3]
La menor concentración

medible con precisión.

Rango Lineal 2.5 - 40 UI/mL[3]

Rango en el que la

absorbancia es proporcional a

la concentración.

Coeficiente de Correlación (r²) ≥ 0.99
Indica una buena linealidad de

la curva de calibración.[3]
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Consideraciones Adicionales y Solución de
Problemas

Estabilidad de los Reactivos: Las soluciones de plasminógeno y S-2251 deben prepararse

frescas o almacenarse adecuadamente (congeladas en alícuotas) para evitar la

degradación.

Controles: Incluir siempre un blanco (sin estreptoquinasa) para corregir la absorbancia de

fondo debida a la hidrólisis espontánea del sustrato.

Precisión: Utilizar pipetas calibradas y una técnica de pipeteo cuidadosa para minimizar la

variabilidad entre pocillos.

Absorbancias Altas: Si las absorbancias de las muestras son superiores al punto más alto

de la curva de calibración, diluir las muestras y repetir el ensayo.

Baja Sensibilidad: Si las absorbancias son bajas, se puede aumentar el tiempo de

incubación, asegurándose de que la reacción para el estándar más alto permanezca en la

fase lineal.

Este protocolo proporciona una base sólida para el desarrollo y la implementación de un

ensayo cromogénico para la estreptoquinasa. Se recomienda la validación del método según

las directrices pertinentes para asegurar su idoneidad para el propósito previsto.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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